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2,7-Dibromo-9,9'-spirobifluorene 2,7-Dibromo-9,9'-spirobifluorene 2,7-Dibromo-9,9′-spirobifluorene is a 9,9 substituted poly(2,7-fluorene) that is synthesized from 2,7-dribromo-9-fluorenone by reacting with a Grignard reagent of 2-bromobiphenyl. It has high photoluminescence and electroluminescent quantum efficiency that make it useful in the development of organic electronic devices.
Brand Name: Vulcanchem
CAS No.: 171408-84-7
VCID: VC20913055
InChI: InChI=1S/C25H14Br2/c26-15-9-11-19-20-12-10-16(27)14-24(20)25(23(19)13-15)21-7-3-1-5-17(21)18-6-2-4-8-22(18)25/h1-14H
SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C24C5=C(C=CC(=C5)Br)C6=C4C=C(C=C6)Br
Molecular Formula: C25H14Br2
Molecular Weight: 474.2 g/mol

2,7-Dibromo-9,9'-spirobifluorene

CAS No.: 171408-84-7

Cat. No.: VC20913055

Molecular Formula: C25H14Br2

Molecular Weight: 474.2 g/mol

* For research use only. Not for human or veterinary use.

2,7-Dibromo-9,9'-spirobifluorene - 171408-84-7

Specification

Description 2,7-Dibromo-9,9′-spirobifluorene is a 9,9 substituted poly(2,7-fluorene) that is synthesized from 2,7-dribromo-9-fluorenone by reacting with a Grignard reagent of 2-bromobiphenyl. It has high photoluminescence and electroluminescent quantum efficiency that make it useful in the development of organic electronic devices.
CAS No. 171408-84-7
Molecular Formula C25H14Br2
Molecular Weight 474.2 g/mol
IUPAC Name 2',7'-dibromo-9,9'-spirobi[fluorene]
Standard InChI InChI=1S/C25H14Br2/c26-15-9-11-19-20-12-10-16(27)14-24(20)25(23(19)13-15)21-7-3-1-5-17(21)18-6-2-4-8-22(18)25/h1-14H
Standard InChI Key UPJLZKCEPFAKSH-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C3=CC=CC=C3C24C5=C(C=CC(=C5)Br)C6=C4C=C(C=C6)Br
Canonical SMILES C1=CC=C2C(=C1)C3=CC=CC=C3C24C5=C(C=CC(=C5)Br)C6=C4C=C(C=C6)Br

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